BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Analytical Standards for
Disperse Red 60

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247

This guide provides a comparative analysis of analytical standards and methodologies for
Disperse Red 60, catering to researchers, scientists, and professionals in drug development
and textile chemistry. The focus is on the objective comparison of the product's performance
with alternative analytical methods, supported by experimental data.

Disperse Red 60, an anthraquinone-based dye, is primarily used for dyeing polyester and
other synthetic fibers.[1][2] Its detection and quantification in various matrices, such as textiles
and wastewater, are crucial for quality control and environmental monitoring.[3] This
necessitates the use of well-characterized analytical standards and validated analytical
methods.

Comparison of Commercially Available Disperse
Red 60 Standards

Analytical standards for Disperse Red 60 are available from several chemical suppliers. While
a direct cross-validation study between these standards is not readily available in the public
domain, a comparison of their specifications provides insight into their suitability for different
analytical purposes.
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. Molecular
Supplier/Sourc Molecular . .
CAS Number Weight ( g/mol  Purity/Notes
e Formula
)
High-quality
reference
Biosynth[4] 17418-58-5 C20H13NOa4 331.32 standard for
pharmaceutical
testing.
For research use
Benchchem|3] 17418-58-5 C20H13NOa4 331.3

only.

Sold as-is for
early discovery
research; buyer
Sigma-Aldrich 17418-58-5 C20H13NO4 331.331 assumes
responsibility to

confirm identity

and purity.
World Dye Lists multiple
] 17418-58-5 C20H13NOa4 331.32 ]
Variety[2] suppliers.

Alternative Analytical Methodologies

The standard analytical techniques for quantifying Disperse Red 60 typically involve
chromatographic methods. High-Performance Liquid Chromatography (HPLC) with UV-Vis
detection is a common approach.[3] For higher sensitivity and selectivity, especially in complex
matrices, Liquid Chromatography coupled with tandem Mass Spectrometry (LC/MS/MS) is
employed.[5][6]

Experimental Protocols
Sample Preparation for Textile Analysis

A general procedure for extracting Disperse Red 60 from a textile sample for subsequent
analysis is as follows:
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e Weigh 1 gram of the textile sample.

e Add 20 mL of methanol (MeOH).

e Sonicate at 50°C for 30 minutes.

o Centrifuge the extract at 10,000 rpm for 10 minutes.
« Filter the supernatant through a 0.22 um PTFE filter.

o Evaporate the solvent and reconstitute the residue in a suitable solvent for analysis (e.g.,
95:5 water/methanol).[5]

High-Performance Liquid Chromatography (HPLC) with
UV-Vis Detection

This method is suitable for the quantification of Disperse Red 60 in less complex matrices.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
e Column: A C18 reversed-phase column is typically used.

* Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic
acid) and an organic solvent like acetonitrile or methanol.

o Detection: The UV-Vis detector is set to the wavelength of maximum absorbance for
Disperse Red 60.

¢ Quantification: A calibration curve is generated using certified reference standards of
Disperse Red 60.[3]

Liquid Chromatography with Tandem Mass
Spectrometry (LC/MS/MS)

This method offers high sensitivity and is ideal for trace analysis and confirmation.

e Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer.[5]
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e Column: A Kinetex C18 UHPLC column (100 x 2.1 mm, 1.7 um) or equivalent.[5]

¢ Mobile Phase:

o A: Water with 0.1% formic acid

o B: Acetonitrile or Methanol

o A gradient elution program is used for separation.[5]

e Flow Rate: 0.3 mL/min.[5]

» Detection: Multiple Reaction Monitoring (MRM) is used for the specific detection and

quantification of the target analyte.

Method Performance Data

The following table summarizes typical performance data for the LC/MS/MS analysis of

synthetic dyes, including disperse dyes. This data is indicative of the performance that can be

expected when using a validated method with a reliable analytical standard.

Parameter

Typical Performance

Linearity (R?)

> 0.99 for a calibration range of 0.01 to 1.5
pg/mL.[6]

Matrix Effect

Varies depending on the dye and the matrix. For
some disperse dyes, it can range from 63.0% to
120.9%. Strong matrix effects have been
observed for certain dyes, which may require
the use of matrix-matched standards for

accurate quantification.[5]

Recovery

Typically expected to be within 70-120% for a
validated method.

Limit of Detection (LOD)

In the low ng/mL range, depending on the

specific dye and instrumentation.

Limit of Quantification (LOQ)

In the low to mid ng/mL range.
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Caption: Workflow for cross-validation of analytical methods and standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

o 2. worlddyevariety.com [worlddyevariety.com]

» 3. Disperse Red 60|Anthraquinone Dye for Research [benchchem.com]
e 4. Disperse Red 60 | 17418-58-5 | FD40629 | Biosynth [biosynth.com]

e 5.lcms.cz [lcms.cz]

e 6. Icms.labrulez.com [Ilcms.labrulez.com]

» To cite this document: BenchChem. [A Comparative Guide to Analytical Standards for
Disperse Red 60]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b08224 7#cross-validation-of-analytical-standards-for-
disperse-red-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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